![molecular formula C18H21N7O4 B2996575 N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide CAS No. 1351630-59-5](/img/structure/B2996575.png)
N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide is a useful research compound. Its molecular formula is C18H21N7O4 and its molecular weight is 399.411. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Heterocyclic compounds, similar in structure to the queried chemical, have been synthesized through innovative methodologies, including microwave irradiative cyclocondensation, showcasing their potential in the development of new chemical entities with significant biological activities. These compounds have been evaluated for various biological potentials, such as insecticidal and antibacterial activities, demonstrating the relevance of such structures in developing novel bioactive molecules (Deohate & Palaspagar, 2020).
Anticancer and Anti-Inflammatory Properties
Research on pyrazolopyrimidine derivatives, closely related to the compound , has shown promising anticancer and anti-inflammatory properties. These findings suggest the potential utility of structurally similar compounds in therapeutic applications, indicating a pathway for future investigation into their mechanisms of action and efficacy in various models (Rahmouni et al., 2016).
Enzymatic Activity Modulation
Compounds with pyrazolopyrimidinyl moieties have been found to modulate enzymatic activities, highlighting the potential of such molecules in biochemical research and drug development. This suggests avenues for exploring the effects of similar compounds on various enzymatic pathways, which could lead to new therapeutic strategies or tools for biological research (Abd & Gawaad, 2008).
Antimicrobial Efficacy
The synthesis of novel heterocyclic compounds containing various functional groups has demonstrated significant antimicrobial efficacy. This underscores the importance of such molecules in addressing the growing concern of antimicrobial resistance, presenting a potential for the development of new antibiotics or antimicrobial agents (Azab et al., 2013).
properties
IUPAC Name |
N-[2-[3-(3,5-dimethylpyrazol-1-yl)-6-oxopyridazin-1-yl]ethyl]-3-(2,4-dioxopyrimidin-1-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N7O4/c1-12-11-13(2)25(21-12)14-3-4-17(28)24(22-14)10-7-19-15(26)5-8-23-9-6-16(27)20-18(23)29/h3-4,6,9,11H,5,7-8,10H2,1-2H3,(H,19,26)(H,20,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEQFBHOPLSLLDU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NN(C(=O)C=C2)CCNC(=O)CCN3C=CC(=O)NC3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N7O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.